Cas no 62499-91-6 (Benzoic acid, 2-(2-oxoethyl)-)

Benzoic acid, 2-(2-oxoethyl)- structure
Benzoic acid, 2-(2-oxoethyl)- structure
Product Name:Benzoic acid, 2-(2-oxoethyl)-
CAS No:62499-91-6
MF:C9H8O3
MW:164.158022880554
CID:442576
PubChem ID:12318766
Update Time:2025-04-19

Benzoic acid, 2-(2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-oxoethyl)-
    • 2-(2-oxoethyl)benzoic acid
    • 62499-91-6
    • DTXSID30488175
    • 2-(2'oxoethyl)benzoic acid
    • SCHEMBL1074384
    • 2-(2-oxo-ethyl)-benzoic acid
    • Inchi: 1S/C9H8O3/c10-6-5-7-3-1-2-4-8(7)9(11)12/h1-4,6H,5H2,(H,11,12)
    • InChI Key: KQKRQFMIOQHRTK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1CC=O)=O

Computed Properties

  • Exact Mass: 164.04734
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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